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Compound of Interest

Compound Name: 7-Methyl-1-octene

Cat. No.: B8746837 Get Quote

An In-Depth Technical Guide to 7-Methyl-1-octene

This guide provides a comprehensive overview of the chemical identifiers and properties of 7-
Methyl-1-octene, tailored for researchers, scientists, and professionals in drug development

and chemical synthesis.

Core Identifiers and Properties
7-Methyl-1-octene is an organic compound classified as an alkene. Its structure consists of an

eight-carbon chain with a double bond at the first position and a methyl group at the seventh

position.

Data Summary Table
For ease of reference and comparison, the key identifiers and properties of 7-Methyl-1-octene
are summarized in the table below.
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Identifier Type Value Citation

CAS Number 13151-06-9 [1][2][3]

IUPAC Name 7-methyloct-1-ene [2]

Synonyms
7-methyl-1-octene, 7-

methyloctene-1
[1]

Molecular Formula C9H18 [1][2][3]

Molecular Weight 126.24 g/mol [1][2]

Canonical SMILES CC(C)CCCCC=C [1][2]

InChI
InChI=1S/C9H18/c1-4-5-6-7-8-

9(2)3/h4,9H,1,5-8H2,2-3H3
[2][3]

InChIKey
YKHFZRXJMPLNTJ-

UHFFFAOYSA-N
[1][2][3]

Density 0.725 g/mL [1]

Molar Volume 174.1 mL/mol [1]

Refractive Index 1.413 [1]

Kovats Retention Index

853, 852 (Standard non-polar);

847, 850 (Semi-standard non-

polar)

[2]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of 7-Methyl-1-octene
are not extensively detailed in the provided search results. As a common organic compound, its

synthesis would typically fall under standard organic chemistry methodologies for alkene

formation, such as elimination reactions (e.g., dehydration of alcohols or dehydrohalogenation

of alkyl halides) or through organometallic coupling reactions. For specific experimental

procedures, consulting organic synthesis journals and databases is recommended.

Logical Relationships of Identifiers
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The following diagram illustrates the interconnectedness of the various identifiers for 7-Methyl-
1-octene.

7-Methyl-1-octene C9H18

IUPAC Name 7-methyloct-1-ene

SMILES CC(C)CCCCC=C

Molecular Weight 126.24 g/mol

CAS Number 13151-06-9

InChI InChI=1S/C9H18/...

InChIKey YKHFZRXJMPLNTJ-UHFFFAOYSA-N
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Click to download full resolution via product page

Caption: Chemical identifiers for 7-Methyl-1-octene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 7-methyl-1-octene [stenutz.eu]

2. 7-Methyl-1-octene | C9H18 | CID 518714 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1-Octene, 7-methyl- [webbook.nist.gov]

To cite this document: BenchChem. [7-Methyl-1-octene CAS number and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8746837#7-methyl-1-octene-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8746837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

